Cas no 2034463-54-0 (N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide)
N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide
- F6559-3486
- N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide
- N-{[3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide
- N-[[3-(1-ethylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-1,3,5-trimethylpyrazole-4-carboxamide
- 2034463-54-0
- AKOS026698609
-
- Inchi: 1S/C15H19N7O2/c1-5-22-8-11(6-17-22)14-18-12(24-20-14)7-16-15(23)13-9(2)19-21(4)10(13)3/h6,8H,5,7H2,1-4H3,(H,16,23)
- InChI Key: ZEKZXOXKSLPFPU-UHFFFAOYSA-N
- SMILES: O1C(CNC(C2C(C)=NN(C)C=2C)=O)=NC(C2C=NN(C=2)CC)=N1
Computed Properties
- Exact Mass: 329.16002287g/mol
- Monoisotopic Mass: 329.16002287g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 104Ų
N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6559-3486-2μmol |
N-{[3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide |
2034463-54-0 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6559-3486-5μmol |
N-{[3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide |
2034463-54-0 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6559-3486-10μmol |
N-{[3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide |
2034463-54-0 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6559-3486-20μmol |
N-{[3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide |
2034463-54-0 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6559-3486-1mg |
N-{[3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide |
2034463-54-0 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6559-3486-2mg |
N-{[3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide |
2034463-54-0 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6559-3486-3mg |
N-{[3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide |
2034463-54-0 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6559-3486-4mg |
N-{[3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide |
2034463-54-0 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6559-3486-5mg |
N-{[3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide |
2034463-54-0 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6559-3486-10mg |
N-{[3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide |
2034463-54-0 | 10mg |
$118.5 | 2023-09-08 |
N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide
Comprehensive Analysis of N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide (CAS No. 2034463-54-0)
In the rapidly evolving field of medicinal chemistry, the compound N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide (CAS No. 2034463-54-0) has garnered significant attention due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a 1,2,4-oxadiazole core with pyrazole moieties, making it a subject of interest for researchers exploring novel bioactive compounds. Its molecular architecture suggests potential interactions with biological targets, particularly in the context of enzyme modulation and receptor binding.
The 1,2,4-oxadiazole ring, a key component of this compound, is known for its stability and versatility in drug design. This scaffold is frequently employed in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The presence of the 1-ethyl-1H-pyrazol-4-yl group further enhances the molecule's ability to engage in hydrogen bonding and π-π stacking interactions, which are critical for binding to protein targets. Meanwhile, the 1,3,5-trimethyl-1H-pyrazole-4-carboxamide moiety contributes to the compound's lipophilicity, potentially improving its membrane permeability and bioavailability.
Recent trends in pharmaceutical research highlight a growing demand for small-molecule modulators of disease-related pathways. Searches for terms like "oxadiazole derivatives in drug discovery" and "pyrazole-based therapeutics" have surged, reflecting the scientific community's focus on these chemotypes. The compound 2034463-54-0 aligns with these interests, as its dual oxadiazole-pyrazole structure offers a promising starting point for the development of targeted therapies. Computational studies suggest that this molecule may exhibit affinity for proteins involved in metabolic regulation, though further experimental validation is required.
From a synthetic perspective, the preparation of N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide involves multi-step organic transformations, including cyclization and amide coupling reactions. Researchers optimizing such protocols often search for "efficient oxadiazole synthesis" or "pyrazole-4-carboxamide derivatives," underscoring the technical challenges associated with these methodologies. The compound's CAS No. 2034463-54-0 serves as a unique identifier in chemical databases, facilitating literature retrieval and patent searches related to its applications.
In the context of structure-activity relationship (SAR) studies, subtle modifications to the ethyl or trimethyl substituents could significantly alter the compound's biological profile. This adaptability makes it a valuable scaffold for medicinal chemists exploring selective enzyme inhibitors or allosteric modulators. Notably, the rise of fragment-based drug design has increased interest in such modular structures, as evidenced by search queries like "oxadiazole fragments for lead optimization."
While the specific therapeutic indications for CAS No. 2034463-54-0 remain under investigation, its structural features suggest potential utility in addressing unmet medical needs. The compound's balanced physicochemical properties—predicted logP and polar surface area—indicate favorable drug-likeness parameters, a topic frequently searched as "predicting drug-likeness of heterocycles." As the pharmaceutical industry continues to prioritize molecular diversity and target selectivity, compounds like this will likely play an increasingly important role in preclinical development pipelines.
Quality control and analytical characterization of N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide typically involve advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency, a critical consideration for researchers who frequently search for "analytical methods for nitrogen-rich heterocycles." The compound's stability under various pH conditions and thermal stress is another area of practical importance, particularly for formulation scientists.
Looking ahead, the integration of artificial intelligence in chemical property prediction may accelerate the exploration of this compound's potential. Machine learning models trained on similar oxadiazole-pyrazole hybrids could generate valuable insights into its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile. This aligns with the growing number of searches for "AI in small molecule drug discovery" and "computational chemistry for heterocyclic compounds," reflecting the interdisciplinary nature of modern pharmaceutical research.
2034463-54-0 (N-{3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-1,3,5-trimethyl-1H-pyrazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)